3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile

• IUPAC Name: 3-(3,5-dimethylpyrazol-1-yl)pyrazine-2-carbonitrile
• InChI: InChI=1S/C10H9N5/c1-7-5-8(2)15(14-7)10-9(6-11)12-3-4-13-10/h3-5H,1-2H3
• InChI Key: QOGMLSVLBHBPAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=CN=C2C#N)C
• Molecular Formula: C10H9N5
• Molecular Weight: 199.21 g/mol

Description

3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile, also known as DMPP, is a heterocyclic organic compound that has gained significant attention in scientific research due to its unique properties. DMPP is a potent activator of nicotinic acetylcholine receptors (nAChRs) and has been found to have potential applications in the fields of pharmacology, toxicology, and agriculture.

Mechanism of Action

3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile acts as a potent activator of nAChRs, which are ligand-gated ion channels that are widely distributed throughout the nervous system and other tissues. 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile binds to the nAChR binding site and induces a conformational change that leads to the opening of the ion channel. This results in the influx of cations, such as sodium and calcium, which can trigger various physiological processes.
Biochemical and Physiological Effects:
3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has been found to have a variety of biochemical and physiological effects, depending on the tissue and receptor subtype that is activated. In the nervous system, 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile can enhance the release of neurotransmitters such as acetylcholine, dopamine, and norepinephrine, which can have beneficial effects on cognitive function and memory. 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile can also cause convulsions and seizures, as it activates nAChRs in the brainstem and spinal cord.
In the cardiovascular system, 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile can cause vasodilation and hypotension, as it activates nAChRs in the vascular smooth muscle. 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile can also cause tachycardia and arrhythmias, as it activates nAChRs in the heart.
In the respiratory system, 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile can cause bronchodilation and increased respiratory rate, as it activates nAChRs in the airway smooth muscle and respiratory centers in the brainstem.

Advantages and Limitations for Lab Experiments

3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile is a valuable tool for studying the effects of nAChR activation on various physiological processes. Its potency and selectivity make it a useful tool for studying the effects of nAChR activation in vitro and in vivo. However, 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile can also be toxic at high concentrations, and its effects on different nAChR subtypes can vary, which can complicate its use as a research tool.

Future Directions

There are several areas of future research that could be pursued with 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile. One area of interest is the development of novel nAChR agonists and antagonists based on the structure of 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile. Another area of interest is the study of the effects of 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile on different nAChR subtypes and their roles in various physiological processes. Additionally, the potential applications of 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile in agriculture and pest control could be further explored.

Synthesis Methods

3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile can be synthesized through a multistep process involving the reaction of 3,5-dimethylpyrazole with ethyl cyanoacetate followed by cyclization with hydrazine hydrate. The resulting product is then subjected to further reactions to obtain the final product. The synthesis of 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has been extensively studied for its potential applications in pharmacology, toxicology, and agriculture. In pharmacology, 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has been found to be a potent activator of nAChRs, which are involved in a variety of physiological processes, including neurotransmission, muscle contraction, and hormone release. 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has been shown to enhance the release of neurotransmitters such as acetylcholine, dopamine, and norepinephrine, which can have beneficial effects on cognitive function and memory.
In toxicology, 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has been used as a tool to study the effects of nAChR activation on various physiological processes. 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has been found to be a potent convulsant, and its effects on the nervous system have been studied extensively. 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has also been used to study the effects of nAChR activation on the cardiovascular system, respiratory system, and gastrointestinal system.
In agriculture, 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has been found to be an effective nitrification inhibitor, which can reduce the loss of nitrogen from soil and improve crop yields. 3-(3,5-Dimethylpyrazol-1-yl)pyrazine-2-carbonitrile has also been shown to have potential applications in pest control, as it can act as a potent insecticide.